Cas no 33332-31-9 (2-Chloro-5-methoxypyrazine)

• Product Name: 2-Chloro-5-methoxypyrazine
• CAS No: 33332-31-9
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD09607702
• CID: 1026767
• PubChem ID: 10986366
• Update Time: 2025-10-16

2-Chloro-5-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxypyrazine
• 5-Methoxy-2-chloropyrazine
• 2-chloranyl-5-methoxy-pyrazine
• 2-chloro-5-methoxy-pyrazine
• 3-Chloro-6-methoxypyrazine

• MDL： MFCD09607702
• Inchi： 1S/C5H5ClN2O/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3
• InChI Key： TXEDKXSWNOQSKG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OC

Computed Properties

• Exact Mass: 144.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 35.01000
• LogP: 1.13860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-Chloro-5-methoxypyrazine

Comprehensive Guide to 2-Chloro-5-methoxypyrazine (CAS No. 33332-31-9): Properties, Applications, and Industry Insights

2-Chloro-5-methoxypyrazine (CAS No. 33332-31-9) is a specialized heterocyclic compound gaining traction in pharmaceutical and flavor industries due to its unique structural properties. This pyrazine derivative features a chloro-substituent at the 2-position and a methoxy group at the 5-position, making it a versatile intermediate for synthesis. Researchers and manufacturers increasingly seek high-purity 2-Chloro-5-methoxypyrazine for its role in developing novel bioactive molecules and aroma compounds.

The compound's molecular formula, C5H5ClN2O, and molecular weight of 144.56 g/mol, contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its potential in drug discovery, particularly for targeting neurological pathways, aligning with the growing demand for CNS-active compounds. In flavor chemistry, its pyrazine backbone imparts roasted or nutty notes, answering the food industry's call for clean-label flavor enhancers.

Analytical data reveals 2-Chloro-5-methoxypyrazine typically appears as a colorless to pale yellow liquid with a characteristic odor. Its boiling point (230-232°C) and solubility profile (soluble in organic solvents like ethanol and dichloromethane) make it suitable for diverse reaction conditions. Quality-conscious buyers often inquire about HPLC purity standards and residual solvent levels, reflecting stricter industry regulations.

Innovative applications emerge in agrochemical research, where this compound serves as a building block for crop protection agents. With sustainable agriculture becoming a global priority, modifications of its structure show promise in developing low-environmental-impact pesticides. The compound's chloropyrazine moiety also attracts attention in material science, particularly for designing organic semiconductors and photovoltaic materials.

Supply chain dynamics for CAS 33332-31-9 reflect broader chemical industry trends, with manufacturers emphasizing green synthesis routes and atom-efficient processes. Regulatory-compliant documentation including REACH certification and SDS availability now ranks among top purchaser considerations. The compound's stability under inert atmospheres and recommended storage at 2-8°C are frequently discussed in technical forums.

Cutting-edge research explores structure-activity relationships of 2-Chloro-5-methoxypyrazine derivatives in medicinal chemistry. Computational modeling studies suggest its scaffold could interact with GPCR targets, coinciding with pharmaceutical interests in precision therapeutics. Meanwhile, food technologists investigate its flavor threshold values and synergistic effects with other Maillard reaction products.

Quality control protocols for 33332-31-9 increasingly incorporate GC-MS fingerprinting and isotope ratio analysis to ensure batch consistency. The compound's chromatographic behavior on reverse-phase columns and UV absorption characteristics (λmax ~270 nm) provide analytical handles for purity verification. These technical parameters feature prominently in research publications and patent applications.

Market intelligence indicates rising demand for custom synthesis services involving this pyrazine derivative, particularly for labeled analogs (e.g., deuterated versions) used in metabolic studies. The compound's scalable production potential and compatibility with continuous flow chemistry setups position it favorably for industrial-scale applications. Safety assessments confirm its stability under standard handling conditions when proper laboratory precautions are observed.

Emerging trends connect 2-Chloro-5-methoxypyrazine chemistry with biocatalysis approaches, where engineered enzymes modify its structure with high regioselectivity. This intersects with the white biotechnology movement toward sustainable chemical production. Academic and industrial laboratories frequently search for optimized synthetic procedures and crystallographic data to advance their work with this compound.

The compound's role in fragrance design continues to evolve, with perfumers leveraging its volatility profile and odor characteristics to create innovative accords. This application drives interest in isomeric purity specifications, as even trace isomers can alter sensory properties. Such nuances make 2-Chloro-5-methoxypyrazine a compelling case study in molecular olfaction research.